resorcinomycin B
resorcinomycin B
Brand Name:
Vulcanchem
CAS No.:
100234-69-3
VCID:
VC0025057
InChI:
InChI=1S/C13H18N4O5/c1-2-7-8(18)3-6(4-9(7)19)11(17-13(14)15)12(22)16-5-10(20)21/h3-4,11,18-19H,2,5H2,1H3,(H,16,22)(H,20,21)(H4,14,15,17)/t11-/m0/s1
SMILES:
CCC1=C(C=C(C=C1O)C(C(=O)NCC(=O)O)N=C(N)N)O
Molecular Formula:
C13H18N4O5
Molecular Weight:
310.31 g/mol
resorcinomycin B
CAS No.: 100234-69-3
Main Products
VCID: VC0025057
Molecular Formula: C13H18N4O5
Molecular Weight: 310.31 g/mol
| CAS No. | 100234-69-3 |
|---|---|
| Product Name | resorcinomycin B |
| Molecular Formula | C13H18N4O5 |
| Molecular Weight | 310.31 g/mol |
| IUPAC Name | 2-[[(2S)-2-(diaminomethylideneamino)-2-(4-ethyl-3,5-dihydroxyphenyl)acetyl]amino]acetic acid |
| Standard InChI | InChI=1S/C13H18N4O5/c1-2-7-8(18)3-6(4-9(7)19)11(17-13(14)15)12(22)16-5-10(20)21/h3-4,11,18-19H,2,5H2,1H3,(H,16,22)(H,20,21)(H4,14,15,17)/t11-/m0/s1 |
| Standard InChIKey | SYZOREHQSLMKDW-NSHDSACASA-N |
| Isomeric SMILES | CCC1=C(C=C(C=C1O)[C@@H](C(=O)NCC(=O)O)N=C(N)N)O |
| SMILES | CCC1=C(C=C(C=C1O)C(C(=O)NCC(=O)O)N=C(N)N)O |
| Canonical SMILES | CCC1=C(C=C(C=C1O)C(C(=O)NCC(=O)O)N=C(N)N)O |
| Synonyms | N-(alpha-guanidino-3,5-dihydroxy-4-ethylphenylacetyl)glycine resorcinomycin B |
| PubChem Compound | 127503 |
| Last Modified | Nov 11 2021 |
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